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Compound of Interest

Compound Name: Tetraphenylgermane

Cat. No.: B086223

An In-depth Technical Guide to the Health and Safety Handling of Tetraphenylgermane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of
tetraphenylgermane (CAS No. 1048-05-1). It is intended for use by professionals in research
and development environments. All personnel handling this substance should be adequately
trained and familiar with the information contained herein.

Chemical and Physical Properties

Tetraphenylgermane is a white to off-white crystalline solid.[1][2] It is stable under normal
conditions and soluble in organic solvents but not in water.[2][3]

Property Value Source

Molecular Formula C24H20Ge [1][4]15]

Molecular Weight 381.06 g/mol [5161[7]

Melting Point 230-235 °C [6][8]1[9]
White to off-white crystalline

Appearance ) [1107]
solid

Purity = 95.5% (HPLC) [1][2]
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Hazard Identification and Classification

Tetraphenylgermane is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class

GHS Classification

Hazard Statement

H302: Harmful if swallowed[5]

Acute Toxicity, Oral Category 4
[BI71[10][8][11]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[5][11]
) o H315: Causes skin irritation[4]
Skin Irritation Category 2
[51[11]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[4][5][11]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[5][11]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory
irritation[5][6][10][11]

Signal Word: Warning[4][6][7][10][12]

Hazard Pictogram:

laalt text

Experimental Protocols for Toxicological

Assessment

While specific toxicological studies for tetraphenylgermane are not publicly available, the

hazard classifications listed above are typically determined using standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines. The following are

detailed methodologies for the key experiments relevant to the hazards of

tetraphenylgermane.
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Acute Oral Toxicity (OECD Guideline 420, 423, or 425)

Objective: To determine the acute oral toxicity of a substance.

Methodology (Up-and-Down Procedure - OECD 425):

Test Animals: Typically, female rats are used. Animals are fasted prior to dosing.[12][13][14]
[15]

Dosing: The test substance is administered in a single oral dose via gavage.[12][13][15]

Procedure: A single animal is dosed at a level just below the estimated LD50. If the animal
survives, the next animal is dosed at a higher level. If it dies, the next is dosed at a lower
level. Dosing is typically done at 48-hour intervals.[13][14]

Observations: Animals are observed for mortality, clinical signs of toxicity (such as changes
in posture, respiration, and behavior), and body weight changes for up to 14 days.[11][13]

Endpoint: The LD50 (median lethal dose) is calculated using the maximum likelihood
method.[13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animals: Albino rabbits are the preferred species.[3][16]

Application: A single dose of 0.5 g of the solid substance (moistened to ensure good skin
contact) is applied to a small area of shaved skin (approximately 6 cm?).[1][3] The area is
then covered with a semi-occlusive dressing.[1] The untreated skin of the animal serves as a
control.[1][3][9][16]

Exposure: The exposure period is typically 4 hours.[3][9]

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3] Observations may
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continue for up to 14 days to assess the reversibility of the effects.[3][9]

o Scoring: The severity of the skin reactions is graded according to a standardized scoring
system.[9]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Test Animals: Albino rabbits are typically used.[17]

o Application: A single dose of the test substance (typically 0.1 mL or 0.1 g) is instilled into the
conjunctival sac of one eye.[17][18] The other eye remains untreated and serves as a
control.[5][17][19]

e Procedure: The eyelids are gently held together for about one second after application to
prevent loss of the substance.[5][19] The eye is not washed out for at least 24 hours unless
immediate corrosive effects are observed.[5][19]

o Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[17] The observation period can be extended to assess the
reversibility of any effects.[5]

e Scoring: The degree of eye irritation is scored based on the observed lesions.
Handling and Safety Precautions

Engineering Controls

e Use in a well-ventilated area.[10][11]
» Provide local exhaust ventilation to minimize dust exposure.[4]

o Emergency eye wash fountains and safety showers should be readily available in the
immediate vicinity of any potential exposure.[4][10]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Wear chemical safety goggles. Contact lenses

Eye/Face Protection
should not be worn.[4]

Wear suitable protective clothing to prevent skin

Skin Protection
contact.[4]

Hand Protection Use neoprene or nitrile rubber gloves.[4]

If inhalation of dust is possible, use a NIOSH-

Respiratory Protection N ] ]
certified dust and mist respirator.[4]

Hygiene Measures

e Wash hands thoroughly after handling.[4][11]
e Do not eat, drink, or smoke when using this product.[4][11]

e Wash contaminated clothing before reuse.[4][10]

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention.
[11]

Immediately wash off with plenty of soap and
_ water while removing all contaminated clothing
Skin Contact S
and shoes.[11] If skin irritation occurs, get

medical advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.[4]

[11] Seek immediate medical attention.[11]

Rinse mouth with water. Do not induce vomiting.
) [10] Never give anything by mouth to an
Ingestion . .
unconscious person.[4][10] Seek medical

attention.[4][11]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate protective
equipment as described in Section 4.2. Avoid breathing dust.[4]

o Containment and Cleaning: Sweep or shovel spills into an appropriate container for disposal.
[4] Avoid dust formation.[4]

o Environmental Precautions: Prevent entry into sewers and public waters.[4]
Fire-Fighting
o Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[4]

» Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame.[4]
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o Fire-Fighting Instructions: Exercise caution when fighting any chemical fire. Use water spray
to cool exposed surfaces.[4] Firefighters should wear self-contained breathing apparatus and
full protective gear.[4]

Storage and Disposal

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
[4][11]

e Incompatible Materials: Strong oxidizing agents and strong acids.[4]

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

Visualized Workflows and Relationships

Hazard Identification

H315: Causes skin irritation H319: Causes serious eye irritation H332: Harmful if inhaled

’ H302: Harmful if swallowed ’H312: Harmful in contact with skin

’H335: May cause respiratory irritation

\ / First Aid Response / \ /

Skin Contact: Eye Contact: Inhalation:
Wash with soap and water. Rinse with water for 15 mins, get medical attention. Move to fresh air, get medical attention.

Ingestion:
Rinse mouth, get medical attention.

Click to download full resolution via product page

Caption: Hazard and First Aid Response Flowchart for Tetraphenylgermane.
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Evacuate Unnecessary Personnel

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry to sewers/waterways)

Clean Up
(Sweep/shovel into container)

Dispose of Waste
(Follow regulations)

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow for Tetraphenylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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